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Compound of Interest

Compound Name: 1-Methyl-4-(2-nitrovinyl)benzene

Cat. No.: B151960

An In-Depth Technical Guide to 1-Methyl-4-(2-nitrovinyl)benzene: Synthesis, Properties, and
Applications

Introduction

1-Methyl-4-(2-nitrovinyl)benzene, a prominent member of the substituted (3-nitrostyrene
class, stands as a versatile and highly valuable building block in modern organic synthesis. Its
structure, featuring a para-substituted aromatic ring conjugated with an electron-withdrawing
nitrovinyl group, imparts a unique reactivity profile that is leveraged in the construction of
complex molecular architectures. This guide provides a comprehensive technical overview for
researchers and drug development professionals, detailing the compound's synthesis,
physicochemical properties, key chemical transformations, and diverse applications, grounded
in established scientific principles and methodologies.

Compound Identification and Physicochemical
Properties

Precise identification is critical in scientific research. 1-Methyl-4-(2-nitrovinyl)benzene is
cataloged under multiple identifiers, with its CAS numbers often distinguishing between the
general structure and its specific stereoisomers. The (E)-isomer, also referred to as the trans-
isomer, is the most commonly synthesized and commercially available form due to its greater
thermodynamic stability.
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Table 1: Compound Identifiers

Identifier Value
1-methyl-4-[(E)-2-nitroethenyl]benzene[1

IUPAC Name y-4-((E) vl 1]
[21[3]

CAS Number 7559-36-6 (unspecified isomer)[1][2][4]

5153-68-4 ((E)-isomer)[2][5][6][7]

Molecular Formula

CoHsNO2[1][4][6]

| Molecular Weight | 163.17 g/mol [1][4] |

Table 2: Physicochemical Properties

Property Value Source
White to light yellow

Appearance ) [5]
crystalline powder

Melting Point 102-104 °C [4]

| Purity | Typically >98% |[5][6] |

Common Synonyms

The compound is frequently referenced in literature and commercial catalogs by several

synonyms, which reflect its structure and historical nomenclature:

e trans-4-Methyl-B-nitrostyrene[1][2][5]

e 4-Methyl-B-nitrostyrene[1][6]

o p-Methyl-B-nitrostyrene[2]

e 1-(4-Methylphenyl)-2-nitroethene[2][6]
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e (E)-1-Methyl-4-(2-nitrovinyl)benzene[2][5][7]

Synthesis and Mechanistic Insights

The preferred and most efficient synthesis of 1-methyl-4-(2-nitrovinyl)benzene is achieved
via the Henry reaction, also known as a nitroaldol reaction. This classic carbon-carbon bond-
forming reaction is favored for its operational simplicity and the use of readily available starting
materials.

The Henry Reaction: A Reliable Synthetic Route

The reaction involves the condensation of 4-methylbenzaldehyde with nitromethane.[1] The
causality behind this choice of reaction is its high efficiency in forming the desired (-nitroalkene
functionality. The mechanism is initiated by a base, which deprotonates nitromethane to form a
resonance-stabilized nitronate anion. This potent nucleophile then attacks the electrophilic
carbonyl carbon of 4-methylbenzaldehyde. The resulting nitroaldol intermediate readily
undergoes dehydration, often facilitated by the reaction conditions (e.g., heating in the
presence of an ammonium salt), to yield the conjugated and thermodynamically stable product.

Detailed Experimental Protocol: Synthesis of (E)-1-
Methyl-4-(2-nitrovinyl)benzene

This protocol is a self-validating system, where successful synthesis is confirmed by the
physical properties of the product (melting point) and spectroscopic analysis.

Reactant Preparation: To a round-bottom flask containing acetic acid (20 mL), add
ammonium acetate (2.4 eq).

» Addition of Reagents: To this solution, add nitromethane (6.9 eq) followed by 4-
methylbenzaldehyde (1 eq).[8]

e Reaction Execution: The mixture is heated to reflux at 100°C for six hours.[8] The progress
can be monitored by Thin Layer Chromatography (TLC).

» Workup and Isolation: After cooling to room temperature, the reaction mixture is poured into
ice water. The pH is adjusted to 7 using a 2M NaOH solution. The aqueous layer is then
extracted with ethyl acetate (3 x 50 mL).[8]
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 Purification: The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate (Na2S0a), filtered, and concentrated under reduced pressure.[8] The resulting
crude solid is purified by recrystallization from an appropriate solvent system (e.g., ethanol or
a mixture of ethyl acetate and hexane) to yield the pure product.[9]

Synthesis and Purification Workflow

The following diagram illustrates the logical flow of the synthesis process.
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Caption: Workflow for the synthesis and purification of 1-methyl-4-(2-nitrovinyl)benzene.
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Chemical Reactivity and Derivative Synthesis

The synthetic utility of 1-methyl-4-(2-nitrovinyl)benzene stems from the reactivity of its
nitrovinyl group. This functional group is a powerful Michael acceptor and can be readily
transformed into other valuable functionalities, most notably an amino group.

e Reduction of the Nitro Group: The nitro group can be selectively reduced to a primary amine
using various reducing agents, such as hydrogen gas with a palladium catalyst (H2/Pd) or
lithium aluminum hydride (LiAIH4).[1] This transformation is particularly significant as it
converts the nitrostyrene into a substituted phenethylamine, a core scaffold found in
numerous psychoactive compounds and pharmaceuticals.

e Michael Addition: The strong electron-withdrawing nature of the nitro group renders the 3-
carbon of the vinyl group highly electrophilic and susceptible to attack by a wide range of
nucleophiles. This Michael addition reaction is a cornerstone of synthetic chemistry for
forming new carbon-carbon and carbon-heteroatom bonds.

Reduction 1-Methyl-4-(2-aminoethyl)benzene

(e.g., H2/Pd, LiAIH4) (Phenethylamine derivative)
1-Methyl-4-(2-nitrovinyl)benzene
Michael Addition Michael Adduct
(New C-Nu bond)

(e.g., Nu:")

Click to download full resolution via product page
Caption: Key synthetic transformations of 1-methyl-4-(2-nitrovinyl)benzene.

Applications in Research and Development

The unique chemical properties of this compound make it a valuable intermediate in several
fields of scientific research.

¢ Medicinal Chemistry: Substituted nitrostyrenes are recognized precursors for a variety of
pharmacologically active molecules. Derivatives of 1-methyl-4-(2-nitrovinyl)benzene have
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been investigated for their potential as anti-cancer agents, attributed to their ability to inhibit
certain enzymes involved in cancer cell proliferation.[1] Furthermore, due to its structural
similarity to precursors of bioactive amines, there is potential for its derivatives to interact
with biological targets such as cytochrome P450 enzymes, which could influence drug
metabolism.

o Materials Science: The reactive nitrovinyl group allows for the incorporation of this molecule
into larger polymer chains or functional materials. Its conjugated system also suggests
potential applications in the development of materials with specific electronic or optical
properties.[1]

o Catalysis Research: The compound serves as an excellent model substrate for evaluating
the efficacy and selectivity of new catalytic systems, particularly in hydrogenation and
reduction reactions.

Safety and Handling

While a specific, comprehensive safety profile for 1-methyl-4-(2-nitrovinyl)benzene is not
extensively documented, it should be handled with the caution afforded to other aromatic nitro
compounds.[1]

Table 3: Recommended Safety and Handling Procedures
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Precaution Details Reference
) Wear chemical-resistant
Personal Protective

loves, safety goggles, 5][10][11
Equipment (PPE) glav ¥y gogg [51[10][11]

and a lab coat.

Use only in a well-ventilated
Engineering Controls area, preferably within a [12]

chemical fume hood.

Avoid contact with skin and
] eyes. Do not inhale dust or
Handling [5][10]
vapors. Wash hands

thoroughly after handling.

Store in a tightly sealed
Storage container in a dry, cool place [7]

(recommended 2-8°C).

Take off contaminated clothing
First Aid (Skin Contact) immediately. Wash the affected [5][12]

area with plenty of water.

Rinse immediately with plenty
) ) of water for at least 15
First Aid (Eye Contact) ] ] [10]
minutes. Seek medical

attention.

| First Aid (Ingestion) | Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if
you feel unwell. [[10][12] |

Conclusion

1-Methyl-4-(2-nitrovinyl)benzene is more than a simple chemical reagent; it is a versatile
platform for synthetic innovation. Its straightforward synthesis via the Henry reaction, coupled
with the rich reactivity of the nitrovinyl group, provides chemists with a reliable tool for
constructing complex molecules. From its foundational role in building pharmaceutical scaffolds
to its application in materials science, this compound continues to be a subject of interest and
utility for researchers pushing the boundaries of chemical synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["1-Methyl-4-(2-nitrovinyl)benzene" CAS number and
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151960#1-methyl-4-2-nitrovinyl-benzene-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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